Cas no 59559-21-6 (3-Chloro-4-methoxybutan-1-ol)

• Product Name: 3-Chloro-4-methoxybutan-1-ol
• CAS No: 59559-21-6
• MF: C₅H₁₁ClO₂
• MW: 138.592641115189
• CID: 2834265
• PubChem ID: 12415070
• Update Time: 2025-04-21

3-Chloro-4-methoxybutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-methoxybutan-1-ol
• DTXSID30497202
• 59559-21-6

• Inchi： 1S/C5H11ClO2/c1-8-4-5(6)2-3-7/h5,7H,2-4H2,1H3
• InChI Key： YBVRRWYFHXRFLX-UHFFFAOYSA-N
• SMILES： ClC(COC)CCO

Computed Properties

• Exact Mass: 138.0447573Da
• Monoisotopic Mass: 138.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 49.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.5Ų